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Introduction

((Dimethylamino)methyl)ferrocene and its chiral analog, (R)- or (S)-N,N-dimethyl-1-

ferrocenylethylamine (Ugi's amine), are versatile organometallic compounds that serve as

pivotal starting materials and ligands in modern organic synthesis. Their unique structural and

electronic properties, stemming from the ferrocene backbone, have established them as

indispensable tools for the construction of complex chiral molecules, particularly in the fields of

asymmetric catalysis and materials science. This document provides a comprehensive

overview of their applications, complete with detailed experimental protocols and quantitative

data for key transformations.

Core Applications

The primary applications of ((dimethylamino)methyl)ferrocene and its derivatives can be

categorized as follows:

Directed Ortho-Metalation (DoM): The dimethylamino group acts as an efficient directing

group for the lithiation of the ferrocene cyclopentadienyl (Cp) ring at the ortho-position. This

regioselective functionalization is a cornerstone for the synthesis of 1,2-disubstituted

ferrocene derivatives.
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Synthesis of Chiral Ligands: The planar chirality introduced through ortho-metalation and

subsequent functionalization of ((dimethylamino)methyl)ferrocene derivatives is

fundamental to the synthesis of a wide array of chiral ligands. Most notably, they are

precursors to the Josiphos family of diphosphine ligands, which are renowned for their

exceptional performance in asymmetric catalysis.

Asymmetric Catalysis: Ligands derived from ((dimethylamino)methyl)ferrocene are

extensively used in a variety of transition metal-catalyzed asymmetric reactions, including

hydrogenation, hydrosilylation, allylic alkylation, and cross-coupling reactions. These

catalytic systems enable the synthesis of enantiomerically enriched products with high

efficiency and selectivity.

Application Notes and Protocols
Synthesis of ((Dimethylamino)methyl)ferrocene
((Dimethylamino)methyl)ferrocene is a key intermediate, and its synthesis is a crucial first

step for many of the applications described herein. A common method involves the

aminomethylation of ferrocene.

Experimental Protocol: Synthesis of N,N-Dimethylaminomethylferrocene Methiodide[1]

This procedure is based on the method of Lindsay and Hauser.

Reagents:

Ferrocene (46.4 g, 0.250 mole)

Bis(dimethylamino)methane (43.2 g, 0.422 mole)

Phosphoric acid (43.2 g)

Acetic acid (400 ml)

Water

Ether
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Sodium hydroxide pellets (245 g)

Sodium sulfate

Methanol (54 ml)

Methyl iodide (54 ml, 123 g, 0.87 mole)

Procedure:

To a well-stirred solution of bis(dimethylamino)methane and phosphoric acid in acetic acid

in a 2-L three-necked round-bottomed flask equipped with a condenser, a nitrogen inlet,

and a mechanical stirrer, add ferrocene.

Heat the resulting suspension on a steam bath under a slow stream of nitrogen for 5

hours.

Allow the reaction mixture, a dark-amber solution, to cool to room temperature and dilute

with 550 ml of water.

Remove unreacted ferrocene by extracting the solution with three 325-ml portions of ether.

Cool the aqueous solution in ice water and make it alkaline by the addition of sodium

hydroxide pellets. The tertiary amine separates as an oil.

Extract the mixture with three 500-ml portions of ether.

Wash the organic solution with water and dry over sodium sulfate.

Remove the solvent at the water pump to obtain crude dimethylaminomethylferrocene as

a dark-red mobile liquid.

To a gently swirled solution of the crude amine in methanol, add methyl iodide.

Heat the solution on a steam bath for 5 minutes, cool to room temperature, and add 800

ml of ether.

The methiodide separates as an oil, which crystallizes upon scratching.
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Collect the solid on a Büchner funnel, wash with ether, and dry to yield N,N-

dimethylaminomethylferrocene methiodide.

Directed ortho-Lithiation and Synthesis of Planar Chiral
Ferrocenes
The dimethylamino group in ((dimethylamino)methyl)ferrocene and its derivatives directs

lithiation to the adjacent ortho-position on the cyclopentadienyl ring, enabling the synthesis of

planar chiral 1,2-disubstituted ferrocenes.

Experimental Protocol: Diastereoselective ortho-Lithiation and Silylation[2]

This protocol describes the synthesis of (Rp,Rp)-bis{2-

[(dimethylamino)methyl]ferrocenyl}dimethylsilane from the lithiated derivative of

((dimethylamino)methyl)ferrocene.

Reagents:

(Sp)-[2-(dimethylaminomethyl)ferrocenyl]lithium (4.00 mmol) in diethyl ether

Dimethyldichlorosilane (2.00 mmol)

Water

Diethyl ether

Magnesium sulfate

Procedure:

To a solution of (Sp)-[2-(dimethylaminomethyl)ferrocenyl]lithium in diethyl ether, add

dimethyldichlorosilane dropwise at 195 K.

Slowly warm the reaction to room temperature and stir overnight.

Quench the reaction by the addition of water.

Extract the aqueous phase three times with diethyl ether.
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Dry the combined organic phases with MgSO4.

Purify the product to obtain (Rp,Rp)-bis{2-

[(dimethylamino)methyl]ferrocenyl}dimethylsilane.

Quantitative Data for ortho-Functionalization

Electrophile Product Yield (%) Reference

MeI

2-Methyl-1-

((dimethylamino)meth

yl)ferrocene

- [3]

Me3SiCl

2-(Trimethylsilyl)-1-

((dimethylamino)meth

yl)ferrocene

- [3]

Ph2PCl

2-

(Diphenylphosphino)-

1-

((dimethylamino)meth

yl)ferrocene

- [3]

I2

2-Iodo-1-

((dimethylamino)meth

yl)ferrocene

- [3]

Dimethyldichlorosilane

(Rp,Rp)-bis{2-

[(dimethylamino)meth

yl]ferrocenyl}dimethyls

ilane

- [2]

Note: Specific yield data was not available in the provided search results for all electrophiles.

Synthesis of Josiphos Ligands
Ugi's amine, the chiral analog of ((dimethylamino)methyl)ferrocene, is the cornerstone for

the synthesis of Josiphos ligands. The synthesis involves a diastereoselective ortho-lithiation
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followed by reaction with a chlorophosphine and subsequent displacement of the

dimethylamino group.

Experimental Protocol: Synthesis of a Copper-Complexed Josiphos Ligand[4]

This protocol outlines the synthesis of an air- and moisture-stable copper(I)-Josiphos complex

starting from (R)-Ugi's amine.

Reagents:

(R)-Ugi's amine ((R)-3) (1.00 g, 3.89 mmol)

Dry diethyl ether (7.0 mL)

n-Butyllithium

Chlorodiphenylphosphine

Dichloromethane (DCM)

Copper(I) bromide dimethyl sulfide complex (CuBr·SMe2)

Methanol

Procedure:

In a flame-dried 25-mL round-bottomed flask equipped with a stir bar, dissolve (R)-Ugi's

amine in dry diethyl ether under a nitrogen atmosphere.

Perform a diastereoselective lithiation using n-butyllithium.

Quench the lithiated species with chlorodiphenylphosphine to yield (R,S)-PPFA.

Dissolve the resulting oil ((R,S)-PPFA) in DCM.

Add CuBr·SMe2 to the solution to form the copper complex.

Recrystallize the product from methanol to afford the CuBr-(R,S)-J001 complex.
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Overall Yield: The (Josiphos)CuBr complex was synthesized in eight steps from ferrocene with

an overall yield of 6.3%.[4]

Application in Asymmetric Catalysis
Ligands derived from ((dimethylamino)methyl)ferrocene are highly effective in a range of

asymmetric catalytic reactions.

Ferrocene-based P,N-ligands are used in palladium-catalyzed asymmetric allylic alkylation to

produce chiral products with high regio- and enantioselectivities.[5]

Quantitative Data for Asymmetric Allylic Alkylation

Substrate Ligand Product Yield (%) ee (%) Reference

Dienyl

acetate 1
L1a

Chiral

alkylated

product

High High [5]

Allyl acetate

2
L2d

Chiral

aminated

product

High High [5]

Note: Specific numerical data for "High" was not provided in the abstract.

Josiphos ligands are particularly successful in the asymmetric hydrogenation of various

substrates. A landmark application is the large-scale industrial synthesis of (S)-metolachlor.[6]

Quantitative Data for Asymmetric Hydrogenation of an Imine

Ligand
Family

Substra
te

Product
Convers
ion (%)

TON
TOF
(s⁻¹)

ee (%)
Referen
ce

Josiphos
MEA

imine

(S)-

metolachl

or

100

>

7,000,00

0

> 0.5 79 [6]

TON = Turnover Number, TOF = Turnover Frequency

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/635059f5e79b3f8a89f05310/original/simplified-synthesis-of-air-stable-copper-complexed-josiphos-ligand-via-ugi-s-amine-complete-preparation-and-analysis-from-ferrocene.pdf
https://www.benchchem.com/product/b075032?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16268525/
https://pubmed.ncbi.nlm.nih.gov/16268525/
https://pubmed.ncbi.nlm.nih.gov/16268525/
https://en.wikipedia.org/wiki/Josiphos_ligands
https://en.wikipedia.org/wiki/Josiphos_ligands
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Synthesis of ((Dimethylamino)methyl)ferrocene and a
Planar Chiral Derivative
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Caption: Synthetic pathway to ((dimethylamino)methyl)ferrocene and its subsequent ortho-

functionalization.

General Workflow for Josiphos-type Ligand Synthesis
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Caption: Key stages in the synthesis of Josiphos ligands starting from ferrocene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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